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Compound of Interest

Compound Name: Sniper(abl)-020

Cat. No.: B8103384 Get Quote

For researchers, scientists, and drug development professionals working with Sniper(abl)-020,

a PROTAC (Proteolysis-targeting chimera) that induces the degradation of the BCR-ABL

protein, stringent adherence to safety protocols is paramount.[1] This guide provides essential,

immediate safety and logistical information, including personal protective equipment (PPE),

operational plans, and disposal procedures to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Sniper(abl)-020 to minimize exposure and ensure personal safety.
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PPE Category Item
Specification/Recommend
ation

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile) are required. For

tasks with a higher risk of

splash, consider double-

gloving.

Eye Protection Safety Glasses/Goggles

Safety glasses with side

shields or chemical splash

goggles are mandatory to

protect from splashes.

Body Protection Lab Coat

A standard laboratory coat

should be worn to protect skin

and clothing from potential

contamination.

Respiratory Fume Hood/Respirator

All handling of solid

Sniper(abl)-020 and

preparation of solutions should

be conducted in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

For situations outside a fume

hood where aerosolization is

possible, a respirator may be

necessary based on a risk

assessment.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn in the laboratory at all

times.

Operational Plan: Handling and Storage
Receiving and Inspection: Upon receiving the shipment, inspect the package for any signs of

damage. If the container is compromised, handle it within a chemical fume hood and wear
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appropriate PPE.

Storage: Sniper(abl)-020 should be stored under the following conditions to maintain its

integrity:

Solid Form: Store at -20°C for up to one year or at -80°C for longer-term storage.[1]

In Solvent: Once dissolved, aliquot the solution and store it at -80°C for up to six months or

at -20°C for up to one month.[1] Avoid repeated freeze-thaw cycles.[1]

Preparation of Solutions:

Ensure all work is performed in a chemical fume hood.

Wear all required PPE.

Use a calibrated balance to weigh the solid compound.

Slowly add the desired solvent (e.g., DMSO) to the solid to avoid splashing.[2]

Ensure the compound is fully dissolved before use in experiments.

The following diagram illustrates the standard workflow for handling Sniper(abl)-020 in a

laboratory setting.
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Figure 1. Experimental Workflow for Handling Sniper(abl)-020

Preparation

Experimentation

Post-Experiment

Don Appropriate PPE

Work in a Chemical Fume Hood

Weigh Solid Sniper(abl)-020

Prepare Solution

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Figure 1. Experimental Workflow for Handling Sniper(abl)-020
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Disposal Plan
Proper disposal of Sniper(abl)-020 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused solid Sniper(abl)-020, contaminated gloves, weigh boats, and other

disposable materials should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Solutions containing Sniper(abl)-020 and any contaminated solvents should

be collected in a separate, labeled hazardous liquid waste container. Do not mix with other

waste streams unless compatibility has been confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Procedure: All waste must be disposed of in accordance with local, state, and federal

regulations for chemical waste. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and to schedule a waste pickup.

The logical relationship for the disposal of Sniper(abl)-020 is outlined in the diagram below.
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Figure 2. Disposal Plan for Sniper(abl)-020
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Figure 2. Disposal Plan for Sniper(abl)-020

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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